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Compound of Interest

Compound Name: Amino-PEG36-acid

Cat. No.: B1192120

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Amino-
PEG36-acid, a bifunctional linker commonly utilized in bioconjugation, drug delivery, and
surface modification applications.[1] Due to the absence of a comprehensive, publicly available
safety and handling dataset for this specific molecule, this document synthesizes information
from supplier data sheets and general best practices for handling polyethylene glycol (PEG)
compounds in a laboratory setting.[2][3][4]

General Information

Amino-PEG36-acid is a long-chain polyethylene glycol derivative featuring a terminal amine
group and a terminal carboxylic acid group.[1] This structure allows for versatile conjugation
with various biomolecules. The extended PEG36 spacer enhances hydrophilicity and flexibility.

Table 1: Physical and Chemical Properties of Amino-PEG36-acid
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Property Value Source

Amine-PEG36-COOH, Amino-

Synonyms dPEG(R)36-acid, NH2-PEG36-
COOH

CAS Number 196936-04-6

Molecular Formula C75H151NO38

Molecular Weight ~1675.0 g/mol

Not explicitly stated, but PEG
Appearance compounds are typically white

or off-white solids.

>95% to >97% (Varies by

Purity .

supplier)

Highly water-soluble. Soluble
Solubility in anhydrous solvents like

DMF and DMSO.

Hazard Identification and Precautionary Measures

While specific toxicity data for Amino-PEG36-acid is not readily available in the provided
search results, general safety precautions for handling laboratory chemicals should be strictly
followed. The Safety Data Sheets (SDS) for similar chemical compounds provide a framework
for safe handling.

Table 2: Potential Hazards and Recommended Precautions
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Hazard Category

Potential Hazard

Recommended
Precautions

Acute Toxicity (Oral)

May be harmful if swallowed.

Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling. If swallowed, call a
poison center or doctor if you

feel unwell. Rinse mouth.

Skin Contact

May cause skin irritation or an

allergic skin reaction.

Wear protective gloves and
clothing. If on skin, wash with
plenty of soap and water. If
skin irritation or rash occurs,

get medical advice/attention.

Eye Contact

May cause serious eye

irritation.

Wear eye protection/face
protection. If in eyes, rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Inhalation

Avoid breathing dust.

Work in a well-ventilated area

or under a fume hood.

Environmental

Potentially very toxic to aquatic

life with long-lasting effects.

Avoid release to the
environment. Collect spillage.
Dispose of contents/container
to an approved waste disposal

plant.

Experimental Protocols: Safe Handling and Use

The following is a generalized protocol for the safe handling and use of Amino-PEG36-acid in

a laboratory setting, based on common practices for PEGylated reagents.
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3.1. Personal Protective Equipment (PPE)

Before handling Amino-PEG36-acid, ensure the following PPE is worn:
o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)

e Laboratory coat

3.2. Reagent Preparation

o Equilibration: Allow the container of Amino-PEG36-acid to equilibrate to room temperature
before opening to prevent moisture condensation.

e Weighing: As PEG compounds can be low-melting solids, weighing can be challenging.
Perform this task in a chemical fume hood to minimize inhalation of any dust particles.

» Dissolution: To facilitate handling, prepare a stock solution by dissolving the reagent in an
anhydrous, water-miscible organic solvent such as dimethylsulfoxide (DMSO) or
dimethylformamide (DMF). Use a non-coring syringe to dispense the solvent and maintain
an inert atmosphere (e.g., argon or nitrogen) if the compound is sensitive to air or moisture.

3.3. Reaction Conditions

e The amine group of Amino-PEG36-acid is reactive with carboxylic acids, activated NHS
esters, and carbonyls.

e The carboxylic acid group can react with primary amines in the presence of activators like
EDC or HATU.

e Reactions involving the amine group are typically performed at a pH of 7-9. Use non-amine-
containing buffers such as phosphate-buffered saline (PBS), carbonate/bicarbonate, or
borate buffers. Avoid buffers containing primary amines like Tris or glycine, as they will
compete in the reaction.

3.4. Storage and Disposal
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o Storage of Solid: Store the solid compound at -20°C in a dry, light-protected container.
o Storage of Stock Solution: Store unused stock solutions at -20°C under an inert gas.

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Avoid release into the environment.

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for Amino-PEG36-acid.
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Start: Handling Amino-PEG36-acid

1. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

2. Prepare Workspace
(Fume Hood, Inert Atmosphere)

3. Weigh Compound

l

4. Dissolve in Anhydrous Solvent
(e.g., DMF, DMSO)

5. Perform Reaction
(Use Non-Amine Buffers)

6. Decontaminate Workspace

7. Dispose of Waste Properly

End

Click to download full resolution via product page

Caption: Safe Handling Workflow for Amino-PEG36-acid.
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Spill of Amino-PEG36-acid Detected

. Evacuate Immediate Area

2. Don Appropriate PPE

3. Contain the Spill
(Use absorbent material)

l

4. Collect Spilled Material

5. Decontaminate Spill Area

6. Dispose of Waste in a Sealed Container

7. Report the Incident

Click to download full resolution via product page

Caption: Spill Response Procedure for Amino-PEG36-acid.

First Aid Measures
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In case of exposure, follow these first aid measures and seek medical attention.

If Swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor/physician.

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation or a rash occurs, seek medical advice.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a physician if
you feel unwell.

Accidental Release Measures

In the event of a spill, follow these procedures:

e Personal Precautions: Avoid substance contact and inhalation of dust. Ensure adequate
ventilation. Evacuate the area if necessary.

e Environmental Precautions: Do not let the product enter drains.

* Methods for Cleaning Up: Take up the material dry with absorbent material. Dispose of it
properly in a sealed container. Clean the affected area.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal safety review and risk assessment by qualified professionals. Always consult the most
up-to-date Safety Data Sheet (SDS) from your supplier before handling any chemical. The
absence of specific toxicity data does not imply that the substance is harmless. All laboratory
work should be conducted with the utmost care and in accordance with established safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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